N-(4-(3-methoxyazetidin-1-yl)phenyl)-1H-indole-5-carboxamide

• IUPAC Name: N-[4-(3-methoxyazetidin-1-yl)phenyl]-1H-indole-5-carboxamide
• InChI: InChI=1S/C19H19N3O2/c1-24-17-11-22(12-17)16-5-3-15(4-6-16)21-19(23)14-2-7-18-13(10-14)8-9-20-18/h2-10,17,20H,11-12H2,1H3,(H,21,23)
• InChI Key: YZEXKVBTAYNRIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1CN(C1)C2=CC=C(C=C2)NC(=O)C3=CC4=C(C=C3)NC=C4
• Molecular Formula: C19H19N3O2
• Molecular Weight: 321.4 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The indole and phenyl groups are aromatic, contributing to the compound’s stability. The azetidine ring is a four-membered cyclic amine, which would have angle strain.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, we can infer some possible reactions based on the functional groups present. The carboxamide could undergo hydrolysis to form an amine and a carboxylic acid. The azetidine ring could potentially be opened under acidic or basic conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Safety and Hazards

Without specific information, it’s hard to determine the exact safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve studying its potential applications, such as its use in drug development or material science. It could also involve studying its synthesis and reactions in more detail.